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Compound of Interest

Compound Name: 4-Phenethylpiperazin-1-amine

CAS No.: 34924-96-4

Cat. No.: B1357012

Get Quote

Advanced Synthesis, Characterization, and
Medicinal Applications[1]
Part 1: Executive Technical Summary
4-Phenethylpiperazin-1-amine (systematically known as 1-Amino-4-(2-

phenylethyl)piperazine) is a specialized heterocyclic building block used primarily in the

synthesis of biologically active hydrazones and amides. It belongs to the class of N-amino

piperazines, a "privileged scaffold" in medicinal chemistry due to the piperazine ring's ability to

modulate pharmacokinetic properties (solubility, lipophilicity) and the phenethyl group's affinity

for monoamine receptors (dopamine, serotonin, sigma receptors).

Unlike common reagents, this compound is frequently synthesized in situ or on-demand due to

the instability of the free hydrazine moiety and the regulatory scrutiny surrounding N-nitroso

precursors. This guide provides a validated protocol for its generation and application.
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Property Specification

Systematic Name 1-Amino-4-(2-phenylethyl)piperazine

Common Synonyms
4-Phenethylpiperazin-1-amine; 1-Amino-4-

phenethylpiperazine

Precursor CAS 5321-49-3 (1-(2-Phenylethyl)piperazine)

Molecular Formula C₁₂H₁₉N₃

Molecular Weight 205.30 g/mol

Predicted pKa ~8.5 (Piperazine N1), ~4.5 (Hydrazine N)

Physical State
Viscous oil (Free base); Crystalline solid (HCl

salt)

Solubility
Soluble in DCM, MeOH, DMSO; Sparingly

soluble in water (Free base)

Part 2: Synthesis & Manufacturing Protocol
The synthesis of 4-phenethylpiperazin-1-amine follows a classic N-Nitrosation / Reduction

pathway. This route is preferred for its high yield and reliability, though it requires strict safety

protocols due to the carcinogenicity of the N-nitroso intermediate.

Phase 1: N-Nitrosation of 1-(2-Phenylethyl)piperazine
Objective: Electrophilic substitution of the secondary amine to form the N-nitroso derivative.

Reagents: 1-(2-Phenylethyl)piperazine (CAS 5321-49-3), Sodium Nitrite (NaNO₂),

Hydrochloric Acid (HCl, 6N).

Protocol:

Dissolve 10 mmol of 1-(2-phenylethyl)piperazine in 6 mL of 6N HCl.

Cool the solution to -5°C to 0°C in an ice/salt bath. Critical: Temperature control prevents

decomposition.
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Add a solution of NaNO₂ (10 mmol in 12 mL H₂O) dropwise over 60 minutes.

Stir for 1 hour at 0°C.

Adjust pH to ~10 using 40% NaOH (keep cold).

Extract with Dichloromethane (DCM) (3 x 20 mL).

Dry organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

Yield: Expect ~70-80% of 1-Nitroso-4-(2-phenylethyl)piperazine as a yellow oil.

Phase 2: Reduction to N-Amine
Objective: Reduction of the nitroso group (-N=O) to the hydrazine (-NH₂).

Reagents: Lithium Aluminum Hydride (LiAlH₄), Tetrahydrofuran (THF, anhydrous).

Protocol:

Suspend LiAlH₄ (30 mmol, 3 equiv) in 20 mL anhydrous THF under Nitrogen/Argon

atmosphere.

Cool to 0°C.[1]

Dissolve the N-nitroso intermediate (from Phase 1) in 5 mL THF and add dropwise to the

LiAlH₄ suspension.

Reflux the mixture for 3-4 hours. Observation: Gas evolution will cease upon completion.

Cool to 0°C and quench carefully (Fieser method: water, 15% NaOH, water).

Filter the granular precipitate and wash with THF.

Concentrate the filtrate to obtain the crude 4-phenethylpiperazin-1-amine.

Purification: The crude oil can be used directly or converted to the dihydrochloride salt (using

HCl/Ether) for long-term storage.
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Safety & Causality Note
N-Nitroso Intermediates: The intermediate 1-nitroso-4-(2-phenylethyl)piperazine is a potential

carcinogen. All nitrosation steps must be performed in a fume hood with dedicated waste

streams.

Reduction Choice: LiAlH₄ is chosen over Zinc/Acetic acid because it provides a cleaner

reduction to the hydrazine without acetylating the product, which is a risk with acetic acid

methods.

Part 3: Visualization of Reaction Logic
The following diagram illustrates the synthetic pathway and the critical decision points in the

workflow.
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Figure 1: Synthetic pathway transforming the secondary amine precursor into the target N-

amino hydrazine scaffold via a nitroso intermediate.

Part 4: Applications in Drug Development
The 1-amino-4-phenethylpiperazine moiety is a versatile "warhead" in medicinal chemistry. Its

primary utility lies in generating Hydrazones, which are stable linkers that can position the

phenethyl-piperazine pharmacophore into specific binding pockets.

1. Sigma Receptor Ligands
The phenethyl-piperazine unit is a classic pharmacophore for Sigma-1 (

) receptors.
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Mechanism: The basic nitrogen (N4) interacts with Asp126 in the

receptor, while the phenethyl group occupies the primary hydrophobic pocket.

Application: By reacting 4-phenethylpiperazin-1-amine with various aldehydes, researchers

create libraries of hydrazones to probe the secondary hydrophobic pocket of the receptor,

optimizing selectivity against Dopamine D2 receptors.

2. ATGL Inhibitors
Recent studies (see Reference 1) utilize this amine to synthesize hydrazone-based inhibitors of

Adipose Triglyceride Lipase (ATGL).

Protocol: React 4-phenethylpiperazin-1-amine with 2,4-dihydroxybenzaldehyde (or

analogs) in ethanol with catalytic acetic acid.

Outcome: The resulting hydrazone restricts lipolysis, offering a potential therapeutic route for

metabolic disorders.

3. Self-Validating Quality Control (QC)
To ensure the integrity of the synthesized amine before use in sensitive biological assays:

Test: React a small aliquot with p-nitrobenzaldehyde.

Expected Result: Immediate formation of a bright yellow/orange precipitate (hydrazone).

Failure Mode: If no precipitate forms, the hydrazine group has likely oxidized to the azo

dimer or reverted to the secondary amine.

Part 5: Structural Logic & Pharmacophore Mapping
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Figure 2: Pharmacophore decomposition showing how each structural component contributes

to biological activity and synthetic utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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